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Compound of Interest

Compound Name: Tris(2-chloroethyl) phosphite

Cat. No.: B042208

This guide provides crucial safety, handling, and disposal information for laboratory personnel,
including researchers, scientists, and drug development professionals working with Tris(2-
chloroethyl) phosphite (CAS RN: 140-08-9). Adherence to these procedures is essential for
minimizing risks and ensuring a safe laboratory environment.

Hazard Summary

Tris(2-chloroethyl) phosphite is a hazardous chemical that poses significant health risks. It is
a combustible liquid and is toxic if swallowed or in contact with skin, causing serious eye
irritation.[1] Some sources also indicate it may cause genetic defects and cancer.[2] It is
unstable in the presence of heat, moisture, and prolonged air exposure, and it decomposes in
water.[3]

Hazard Classification:
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Hazard Category

Acute Toxicity, Oral Category 3[2]
Acute Toxicity, Dermal Category 3[2]
Skin Irritation Category 2[2]
Eye Irritation Category 2[2]
Acute Toxicity, Inhalation Category 2[2]

Germ Cell Mutagenicity

Category 1B[2]

Carcinogenicity

Category 1B[2]

Combustible Liquid

-[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended equipment.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles.[2][4]

Must conform to EN 166 (EU)
or be OSHA-approved.[2][4]

Hand Protection

Impervious, chemical-resistant
gloves.[1][5]

Inspect gloves before use.
Dispose of contaminated
gloves after use in accordance
with applicable laws and good

laboratory practices.[5]

Skin and Body Protection

Protective clothing, including a
lab coat. Fire/flame resistant
and impervious clothing is
recommended.[1][2][4]

Wear appropriate clothing to
prevent skin exposure.
Contaminated clothing should
be removed immediately and

washed before reuse.[1][4]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[4] A full-
face respirator should be used
if exposure limits are exceeded

or irritation is experienced.[2]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88 standards should be
followed.[5]

Safety Operating Procedures

Strict adherence to the following operational protocols is essential for minimizing risks.

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

e Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[4]

Handling Procedures:

e Avoid contact with skin, eyes, and clothing.[1][4]
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Do not breathe dust, vapor, mist, or gas.[]

Wash hands and face thoroughly after handling.[1][4]

Do not eat, drink, or smoke when using this product.[1][2]

Keep the container tightly closed when not in use.[1][4]

Keep away from flames and hot surfaces as the material is combustible.[1]

Use non-sparking tools.[6]

Storage:

e Store in a cool, dry, dark, and well-ventilated place.[1][4]

o Store locked up.[1][2]

» Store away from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures

First-Aid Measures:
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Exposure Route First-Aid Instructions

Get emergency medical help immediately.[2]

Rinse mouth.[1][2] Do NOT induce vomiting.[4]
If Swallowed If the person is conscious and alert, rinse their

mouth and have them drink 2-4 cupfuls of milk

or water.[4]

Get emergency medical help immediately.[2]
i Take off immediately all contaminated clothing
If on Skin ) )
and wash it before reuse.[1][2] Wash with plenty

of soap and water.[1]

Rinse cautiously with water for several minutes.
) [1][2] Remove contact lenses, if present and
If in Eyes ) o o
easy to do. Continue rinsing.[1][2] If eye irritation

persists, get medical advice or attention.[1]

Remove the person to fresh air and keep them
comfortable for breathing.[2] If not breathing,

If Inhaled _ o o L
give artificial respiration. If breathing is difficult,

give oxygen. Get medical aid.[4]

Spill and Leak Response:

Evacuate and Isolate: Isolate the spill or leak area in all directions for at least 50 meters (150
feet) for liquids.[3]

o Ventilate: Ensure adequate ventilation.

e Personal Precautions: Wear appropriate PPE, including respiratory protection.[2] Avoid
breathing vapors.[2]

o Containment and Cleanup: Absorb the spill with inert material such as vermiculite, sand, or
earth.[4] Use absorbent paper to pick up all liquid spill material.[3] Collect and place the
material into a suitable, closed, and labeled container for disposal.[4][6]
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» Decontamination: Solvent wash all contaminated surfaces with alcohol followed by washing
with a strong soap and water solution.[3]

» Environmental Precautions: Prevent the spill from entering drains or waterways.[2]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4]

o Waste Disposal Method: Dispose of contents and container in accordance with local,
regional, national, and international regulations.[1][2][7]

o Contaminated Packaging: Contaminated clothing and absorbent paper should be sealed in a
vapor-tight plastic bag for eventual disposal.[3]

e Regulations: Consult US EPA guidelines (40 CFR Parts 261.3) and state and local
hazardous waste regulations to ensure complete and accurate classification.[4]
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Workflow for Handling Tris(2-chloroethyl) phosphite
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Caption: A workflow diagram illustrating the key steps for safely handling and disposing of
Tris(2-chloroethyl) phosphite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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